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Compound of Interest

Compound Name: Butyl pyruvate

Cat. No.: B1584182

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Butyl pyruvate, a colorless liquid with a fruity odor, is utilized in various
applications, including as a solvent and an intermediate in pharmaceutical synthesis.[1]
Adherence to strict disposal protocols is essential to mitigate potential hazards and protect both
laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle butyl pyruvate with appropriate
safety measures. The compound is considered a flammable liquid and vapor.[2] Therefore, it is
imperative to keep it away from heat, sparks, open flames, and hot surfaces.[2] Always handle
butyl pyruvate in a well-ventilated area, and use explosion-proof electrical, ventilating, and
lighting equipment.[2][3]

Personal protective equipment (PPE) is non-negotiable. Wear protective gloves, clothing, eye
protection, and face protection.[2][3] In the event of skin contact, immediately remove all
contaminated clothing and rinse the skin with water.[2] For eye contact, rinse cautiously with
water for several minutes, removing contact lenses if present and easy to do so.[3]

Step-by-Step Disposal Protocol

The disposal of butyl pyruvate must be conducted in accordance with local, state, and federal
regulations.[4][5] The following steps provide a general framework for its safe disposal:
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Waste Collection:

o Collect waste butyl pyruvate in its original container or a designated, properly labeled,
and sealed waste container.[6]

o Do not mix butyl pyruvate with other waste chemicals to avoid unintended reactions.[6][7]
The only exception is the potential for combining with other non-halogenated solvent
wastes, with prior approval from your institution's chemical safety office.[7]

o Ensure the waste container is made of a material compatible with butyl pyruvate and is
kept closed except when adding waste.[6]

Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition.[3]

o The storage area should be designated for flammable liquids.

o Utilize secondary containment for all liquid hazardous waste to prevent spills from
spreading.[6]

Disposal of Empty Containers:

[¢]

Thoroughly empty the original butyl pyruvate container.

o The first rinse of the container must be collected and disposed of as hazardous waste.[6]

o For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[6] While butyl pyruvate's toxicity data is not extensively detailed,
exercising this level of caution is a good practice.

o After appropriate rinsing, the container can be disposed of according to institutional
guidelines for decontaminated labware.[8]

Arranging for Final Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

[6]

o Provide a clear and accurate description of the waste, including its composition and any
potential hazards.

o Never dispose of butyl pyruvate by pouring it down the drain or into the regular trash.[4]

[6]

Quantitative Data Summary

While specific quantitative disposal parameters for butyl pyruvate are not readily available, the
following table summarizes key safety and handling information derived from data for similar
pyruvate esters and general chemical safety guidelines.

Parameter Value/lnstruction Source
UN Number 3272 (for Esters, n.o.s.) [5]
Hazard Class 3 (Flammable Liquid) [5]
Packing Group 1 [5]

Room Temperature, in a dry,
Storage Temperature ] [1][3]
well-ventilated place

) ) Strong oxidizing agents,
Incompatible Materials ) [3]
Strong acids, Strong bases

Logical Workflow for Butyl Pyruvate Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of butyl pyruvate.
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Preparation & Handling

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

l

Work in a Well-Ventilated Area
(Fume Hood)

yaste Collection & Segregation

-

Is this waste pure Butyl Pyruvate?

Yes No (Contaminated)

Collect in a designated,
labeled, non-halogenated
solvent waste container.

Collect in a separate,
labeled hazardous waste container.

Interim Storage

Ensure container is tightly sealed.

;

Store in a designated flammable
waste storage area with
secondary containment.

;

Keep away from ignition sources.

Final Disposal

Contact Environmental Health & Safety (EHS)
or approved waste vendor.

;

Provide waste characterization details.

;

Schedule and complete waste pickup.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of butyl pyruvate.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of butyl pyruvate, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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